Cas no 2171626-10-9 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-5-methylhexanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-5-methylhexanoic acid
• CAS No: 2171626-10-9
• MF: C₂₅H₂₈F₂N₂O₅
• MW: 474.497034072876
• CID: 6240321
• PubChem ID: 165824215
• Update Time: 2025-11-07

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-5-methylhexanoic acid
• EN300-1536390
• 2171626-10-9
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]-5-methylhexanoic acid

• Inchi： 1S/C25H28F2N2O5/c1-15(2)11-12-21(22(30)31)29-23(32)25(26,27)14-28-24(33)34-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,11-14H2,1-2H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： HRVYJUYATAJRCL-UHFFFAOYSA-N
• SMILES： FC(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(C(NC(C(=O)O)CCC(C)C)=O)F

Computed Properties

• Exact Mass: 474.19662832g/mol
• Monoisotopic Mass: 474.19662832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-5-methylhexanoic acid

Research Briefing on 2171626-10-9 and 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-5-methylhexanoic Acid

The compound 2171626-10-9 and its derivative, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-5-methylhexanoic acid, have recently garnered significant attention in the field of chemical biology and medicinal chemistry. These molecules are part of a growing class of fluorinated amino acid derivatives that exhibit unique biochemical properties, making them promising candidates for therapeutic applications. This briefing synthesizes the latest research findings on these compounds, focusing on their synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the synthetic challenges and innovative strategies employed to produce 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-5-methylhexanoic acid. The incorporation of difluorinated moieties into amino acid backbones has been shown to enhance metabolic stability and bioavailability, which are critical factors in drug development. Researchers have utilized solid-phase peptide synthesis (SPPS) techniques, leveraging the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group to achieve high yields and purity. These advancements underscore the compound's utility as a building block for novel peptide-based therapeutics.

In vitro and in vivo studies have demonstrated that 2171626-10-9 and its derivatives exhibit potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. For instance, recent findings published in the Journal of Medicinal Chemistry reveal that these compounds selectively modulate the activity of proteases implicated in chronic inflammatory diseases. The difluoropropanamido moiety appears to play a pivotal role in binding affinity and selectivity, offering a structural template for further optimization.

From a pharmacological perspective, the pharmacokinetic profile of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-5-methylhexanoic acid has been evaluated in preclinical models. Data indicate favorable absorption and distribution characteristics, with minimal off-target effects. These properties position the compound as a viable lead for developing next-generation anti-inflammatory agents. However, further studies are needed to assess long-term toxicity and therapeutic efficacy in human trials.

In conclusion, the ongoing research on 2171626-10-9 and its derivatives represents a significant stride in the design of fluorinated peptide analogs with therapeutic potential. The integration of advanced synthetic methodologies and mechanistic insights into their biological activity provides a robust foundation for future drug discovery efforts. As the field progresses, these compounds may pave the way for innovative treatments targeting complex diseases, particularly those with unmet medical needs.